Cas no 2580230-74-4 (2-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)acetic acid)

• Product Name: 2-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)acetic acid
• CAS No: 2580230-74-4
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• CID: 6168416
• PubChem ID: 87091234
• Update Time: 2025-10-08

2-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7440023
• 2-(2-{[(tert-butoxy)carbonyl]amino}propoxy)acetic acid
• 2580230-74-4
• SCHEMBL321141
• 2-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)acetic acid

• Inchi： 1S/C10H19NO5/c1-7(5-15-6-8(12)13)11-9(14)16-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)
• InChI Key： UBEPRMVMTFACCQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)COCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.12632271g/mol
• Monoisotopic Mass: 233.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)acetic acid

2-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)acetic acid

The compound 2-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)acetic acid, with the CAS number No 2580230-74-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of tert-butoxy carbonyl amino propoxy acetic acid is characterized by a central propoxy chain that connects a tert-butoxy carbonyl group to an amino group. This configuration allows for versatile interactions within biological systems. Researchers have demonstrated that this compound can act as a bioisostere, providing a scaffold for the design of novel drugs with improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled detailed modeling of the tert-butoxy carbonyl amino propoxy acetic acid structure. These studies reveal that the molecule exhibits favorable solubility and permeability profiles, which are critical for drug delivery. Furthermore, its ability to penetrate cellular membranes suggests potential utility in targeting intracellular pathogens or delivering therapeutic agents across biological barriers.

In terms of synthesis, the preparation of tert-butoxy carbonyl amino propoxy acetic acid involves a multi-step process that includes nucleophilic substitution and condensation reactions. These methods have been optimized to achieve high yields and purity, ensuring the compound's reliability for experimental and clinical applications.

Emerging research has also explored the role of this compound in enzyme inhibition. Specifically, studies indicate that tert-butoxy carbonyl amino propoxy acetic acid can inhibit key enzymes involved in inflammatory pathways, offering a novel approach to managing chronic inflammatory diseases. This finding underscores its potential as a lead compound for anti-inflammatory drug development.

Additionally, the compound's stability under physiological conditions has been assessed through rigorous testing. Results demonstrate that it maintains structural integrity in aqueous environments, which is essential for maintaining efficacy during therapeutic administration.

In conclusion, tert-butoxy carbonyl amino propoxy acetic acid represents a valuable addition to the arsenal of chemical tools available for drug discovery. Its unique properties and versatile applications position it as a key molecule in advancing medical research and therapeutic innovation.